2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
Overview
Description
2-(propan-2-yl)-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile involves the reaction of propan-2-ylamine with ethyl 2-bromoacetate to form ethyl 2-(propan-2-ylamino)acetate. This intermediate is then reacted with hydroxylamine-O-sulfonic acid to form 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile.", "Starting Materials": [ "Propan-2-ylamine", "Ethyl 2-bromoacetate", "Hydroxylamine-O-sulfonic acid" ], "Reaction": [ "Step 1: Propan-2-ylamine is reacted with ethyl 2-bromoacetate in the presence of a base such as potassium carbonate to form ethyl 2-(propan-2-ylamino)acetate.", "Step 2: Ethyl 2-(propan-2-ylamino)acetate is then reacted with hydroxylamine-O-sulfonic acid in the presence of a base such as sodium hydroxide to form 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile." ] } | |
CAS No. |
1159737-89-9 |
Molecular Formula |
C7H8N2O |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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